Potassium Metabisulfite (2:1)
Potassium Metabisulfite (2:1)
Potassium metabisulfite appears as a white granular or powdery solid with a sharp odor of sulfur dioxide. Decomposes at 150 to 190°C. Density 2.3 g / cm3. Contact severely irritates skin, eyes, and mucous membranes. Low toxicity. Used as a food preservative and an antioxidant.
Brand Name:
Vulcanchem
CAS No.:
16731-55-8
VCID:
VC0058084
InChI:
InChI=1S/2K.H2O5S2/c;;1-6(2)7(3,4)5/h;;(H,1,2)(H,3,4,5)/q2*+1;/p-2
SMILES:
[O-]S(=O)S(=O)(=O)[O-].[K+].[K+]
Molecular Formula:
K2S2O5
K2O5S2
K2O5S2
Molecular Weight:
222.33 g/mol
Potassium Metabisulfite (2:1)
CAS No.: 16731-55-8
Reference Standards
VCID: VC0058084
Molecular Formula: K2S2O5
K2O5S2
Molecular Weight: 222.33 g/mol
| CAS No. | 16731-55-8 |
|---|---|
| Product Name | Potassium Metabisulfite (2:1) |
| Molecular Formula | K2S2O5 K2O5S2 |
| Molecular Weight | 222.33 g/mol |
| Standard InChI | InChI=1S/2K.H2O5S2/c;;1-6(2)7(3,4)5/h;;(H,1,2)(H,3,4,5)/q2*+1;/p-2 |
| Standard InChIKey | RWPGFSMJFRPDDP-UHFFFAOYSA-L |
| SMILES | [O-]S(=O)S(=O)(=O)[O-].[K+].[K+] |
| Canonical SMILES | [O-]S(=O)S(=O)(=O)[O-].[K+].[K+] |
| Colorform | White crystals or crystalline powder White powde |
| Density | 2.3 g/cu cm Relative density (water = 1): 2.34 |
| Melting Point | Decomposes at approximately 150 °C |
| Physical Description | Potassium metabisulfite appears as a white granular or powdery solid with a sharp odor of sulfur dioxide. Decomposes at 150 to 190°C. Density 2.3 g / cm3. Contact severely irritates skin, eyes, and mucous membranes. Low toxicity. Used as a food preservative and an antioxidant. DryPowder Colourless crystals or white crystalline powder WHITE CRYSTALLINE POWDER WITH PUNGENT ODOUR. |
| Description | Potassium metabisulfite appears as a white granular or powdery solid with a sharp odor of sulfur dioxide. Decomposes at 150 to 190°C. Density 2.3 g / cm3. Contact severely irritates skin, eyes, and mucous membranes. Low toxicity. Used as a food preservative and an antioxidant. |
| Shelf Life | When stored at a maximum temperature of 25 °C and a maximum relative humidity of 45%, the shelf life is 6 months. |
| Solubility | Freely soluble in water; insoluble in alcohol Reacts with acid solutions; insoluble in ethanol 49.5 g/100 g water at 25 °C Solubility in water, g/100ml at 25 °C: 49.5 (good) |
| Synonyms | Disulfurous Acid Dipotassium Salt; Potassium Pyrosulfite; Pyrosulfurous Acid Dipotassium Salt; Dipotassium Disulfite; Dipotassium Metabisulfite; Dipotassium Pyrosulfite; E 224; Kadifit; Potassium Disulfite (K2S2O5); Potassium Metabisulfite; Potassium |
| PubChem Compound | 28019 |
| Last Modified | Nov 11 2021 |
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